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Compound of Interest

Compound Name: Spodumene (AILi(SiO3)2)

Cat. No.: B081067

Essential Safety and Handling Guide for
Spodumene (AILi(Si03)2)

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety protocols and operational guidance for the handling and
disposal of Spodumene in a research environment. Adherence to these procedures is essential
for ensuring personnel safety and regulatory compliance. The primary hazard associated with
Spodumene is the inhalation of dust, which often contains crystalline silica (quartz) and can
lead to serious respiratory conditions.[1][2][3]

Key Hazards and Required Precautions
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Hazard Description Primary Precaution
The primary route of exposure.  Handle in a well-ventilated
Spodumene dust may contain area, preferably within a
5-40% crystalline silica certified chemical fume hood
Phaiaton (quartz).[2] Prolonged or or using local exhaust

repeated inhalation can cause
respiratory irritation, lung
damage, silicosis, and cancer.

[1](2]

ventilation, to keep dust levels
below exposure limits.[2][3]
Use appropriate respiratory

protection.[2]

Eye Contact

Dust particles can cause
mechanical irritation and

abrasive injury.[2]

Wear safety glasses with side
shields at a minimum.[1][3] For
operations that may generate
significant dust, chemical

splash goggles are required.[1]

Skin Contact

Not a significant route of
exposure, but direct contact
may cause mechanical
irritation.[1][2]

Wear nitrile or neoprene
gloves and a lab coat to

prevent skin contact.[2][4]

Ingestion

Not an anticipated route of
occupational exposure.[2] May
cause gastrointestinal irritation

if swallowed.[1]

Do not eat, drink, or smoke in
areas where Spodumene is
handled.[1][2] Wash hands
thoroughly after handling.[3][5]

Occupational Exposure Limits

All handling procedures must aim to keep airborne concentrations below the established

occupational exposure limits.
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Substance Regulatory Body Exposure Limit

Nuisance Dust OSHA PEL: 15 mg/m3 (Total Dust)

PEL: 0.1 mg/m? (Respirable

Quartz (Crystalline Silica) OSHA Dust), 0.3 mg/m? (Total Dust)
[6]

Total Dust ACGIH TLV: 10 mg/m3[7]

Respirable Dust ACGIH TLV: 5 mg/m3[7]

Silica Dust ACGIH TLV: 0.2 mg/m3[7]

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value. Values may vary by jurisdiction.

Operational Plan: Step-by-Step Procedures
Engineering Controls

e Ventilation: All procedures involving open handling of Spodumene powder (e.g., weighing,
transferring, mixing) must be conducted in a certified chemical fume hood or with local
exhaust ventilation to minimize dust generation.[2][3]

» Housekeeping: Maintain clean work surfaces. Use a vacuum cleaner equipped with a HEPA
filter or wet wiping methods for cleaning. Avoid dry sweeping, which can resuspend dust
particles.[2]

Personal Protective Equipment (PPE)

Before beginning work, ensure all required PPE is available and in good condition.
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PPE Type Specification

A NIOSH-approved N95 (or better) particulate
) ) respirator is required if work cannot be
Respiratory Protection o )
conducted within a fume hood or with adequate

ventilation.[6][7]

ANSI Z87.1 compliant safety glasses with side
Eye Protection shields or chemical splash goggles.[1][3]
Contact lenses should not be worn.[4]

] Nitrile or neoprene gloves.[4] Inspect gloves for
Hand Protection
tears or holes before use.

) A buttoned lab coat and closed-toe shoes are
Body Protection
mandatory.[2][3]

Safe Handling Protocol

o Preparation: Designate a specific area for Spodumene handling. Ensure an emergency
eyewash station and safety shower are accessible.[3]

o Pre-weighing: If possible, use pre-weighed amounts to avoid opening stock containers
repeatedly.

o Transfer: When transferring powder, do so slowly and carefully to minimize dust plumes. Use
a scoop or spatula. Pouring directly from a large container is discouraged.

o Work Practice: Keep containers of Spodumene closed when not in use.[2]

o Post-Handling: After handling, wipe down the work area with a damp cloth. Wash hands and
any exposed skin thoroughly with soap and water.[5]

Storage Requirements

o Store Spodumene in a cool, dry, well-ventilated area.[3][5]

» Keep containers tightly sealed and clearly labeled.[2][4]
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Store away from incompatible materials such as strong acids. Quartz, a component of
Spodumene, can react with hydrofluoric acid to produce corrosive silicon tetrafluoride gas.[2]

Disposal Plan: Step-by-Step Procedures

Waste Collection: Collect all Spodumene waste, including contaminated PPE (like gloves)
and cleaning materials, in a dedicated, sealable container.

Containerization: Use a sturdy, leak-proof container (e.g., a heavy-duty plastic bag or a
sealed drum).

Labeling: Clearly label the waste container as "Spodumene Waste" or "Non-Hazardous Solid
Waste" in accordance with your institution's guidelines.

Disposal: All waste disposal must be in accordance with local, regional, and national
regulations.[2] Contact your institution's Environmental Health and Safety (EHS) department
for specific disposal procedures. Unaltered Spodumene may often be disposed of in a
permitted landfill.[2]

Emergency Procedures
First Aid

Inhalation: Move the individual to fresh air. If breathing difficulties occur, seek immediate
medical attention.[1][3]

Eye Contact: Immediately flush eyes with gently running water for at least 15 minutes,
holding the eyelids open.[2] Remove contact lenses if present and easy to do.[1] Seek
medical attention if irritation persists.[2]

Skin Contact: Wash the affected area with plenty of soap and water.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[2] Seek medical advice.[1]

Spill Response Workflow

The following diagram outlines the logical steps for responding to a Spodumene spill.
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Assess Spill Size
and Risk

Small, Manageable Spill?

No (Large Spill) Yes

Don Required PPE:
- Respirator (N95+)
- Goggles
- Gloves
- Lab Coat

;

Clean Spill:
1. Cover with damp paper towels

or use HEPA vacuum.
Notify EHS / Supervisor

Evacuate Immediate Area

Alert Others

2. Avoid raising dust.
3. Place waste in sealed bag.

Decontaminate Area
and Equipment

'

Dispose of Waste via EHS

Incident Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a laboratory Spodumene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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